Cas no 946604-96-2 (methyl 4-amino-4'-chloro-1,1'-biphenyl-3-carboxylate)

• Product Name: methyl 4-amino-4'-chloro-1,1'-biphenyl-3-carboxylate
• CAS No: 946604-96-2
• MF: C₁₄H₁₂ClNO₂
• MW: 261.703582763672
• MDL: MFCD31784447
• CID: 5430749
• PubChem ID: 68979692
• Update Time: 2025-06-10

methyl 4-amino-4'-chloro-1,1'-biphenyl-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Z2750683801
• GPZGSWKKIMGQCD-UHFFFAOYSA-N
• 946604-96-2
• A1-41619
• EN300-22955537
• methyl 2-amino-5-(4-chlorophenyl)benzoate
• 4-Amino-4'-chlorobiphenyl-3-carboxylic acid methyl ester
• SCHEMBL4264458
• Methyl 4-amino-4'-chloro-[1,1'-biphenyl]-3-carboxylate
• methyl 4-amino-4'-chloro-1,1'-biphenyl-3-carboxylate

• MDL： MFCD31784447
• Inchi： 1S/C14H12ClNO2/c1-18-14(17)12-8-10(4-7-13(12)16)9-2-5-11(15)6-3-9/h2-8H,16H2,1H3
• InChI Key： GPZGSWKKIMGQCD-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2)=CC=C(N)C(C(OC)=O)=C1

Computed Properties

• Exact Mass: 261.0556563g/mol
• Monoisotopic Mass: 261.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.265±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 402.6±35.0 °C(Predicted)
• pka: 1.59±0.10(Predicted)

Additional information on methyl 4-amino-4'-chloro-1,1'-biphenyl-3-carboxylate

Methyl 4-Amino-4'-Chloro-1,1'-Biphenyl-3-Carboxylate (CAS No. 946604-96-2): An Overview

Methyl 4-amino-4'-chloro-1,1'-biphenyl-3-carboxylate (CAS No. 946604-96-2) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This compound, characterized by its unique biphenyl structure and functional groups, has garnered attention for its potential in drug development and as a building block for advanced materials.

The molecular formula of methyl 4-amino-4'-chloro-1,1'-biphenyl-3-carboxylate is C₁₅H₁₃ClNO₂, and it has a molecular weight of approximately 280.72 g/mol. The compound features a biphenyl core with an amino group and a chloro substituent on one ring, and a carboxylate ester on the other. This combination of functional groups provides a rich platform for chemical modifications and biological interactions.

In the realm of medicinal chemistry, methyl 4-amino-4'-chloro-1,1'-biphenyl-3-carboxylate has been explored for its potential as a lead compound in the development of new therapeutic agents. Recent studies have highlighted its activity in various biological assays, including anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The unique structural features of methyl 4-amino-4'-chloro-1,1'-biphenyl-3-carboxylate also make it an attractive candidate for drug delivery systems. The biphenyl core can be modified to enhance solubility and bioavailability, while the amino and chloro groups can be used to target specific receptors or cellular pathways. This versatility has led to its use in the development of prodrugs and conjugates that improve the pharmacokinetic properties of existing drugs.

In addition to its medicinal applications, methyl 4-amino-4'-chloro-1,1'-biphenyl-3-carboxylate has found utility in materials science. The rigid biphenyl structure provides excellent thermal stability and mechanical strength, making it suitable for use in polymers and coatings. Recent research has focused on incorporating this compound into polymer matrices to enhance their performance in various industrial applications, such as electronics and automotive components.

The synthesis of methyl 4-amino-4'-chloro-1,1'-biphenyl-3-carboxylate typically involves multi-step reactions starting from readily available starting materials. A common synthetic route involves the coupling of 4-chlorobenzeneboronic acid with 3-bromobenzoic acid followed by esterification and subsequent amination steps. Advances in catalytic methods have significantly improved the efficiency and yield of these reactions, making large-scale production more feasible.

The safety profile of methyl 4-amino-4'-chloro-1,1'-biphenyl-3-carboxylate is an important consideration for both research and industrial applications. While the compound is generally considered safe when handled under appropriate conditions, it is important to follow standard laboratory safety protocols to minimize exposure risks. Studies on its toxicity have shown that it has low acute toxicity but may exhibit some chronic effects at high concentrations.

In conclusion, methyl 4-amino-4'-chloro-1,1'-biphenyl-3-carboxylate (CAS No. 946604-96-2) is a multifaceted compound with promising applications in medicinal chemistry and materials science. Its unique structural features and functional groups make it a valuable tool for researchers seeking to develop new therapeutic agents and advanced materials. Ongoing research continues to uncover new possibilities for this versatile compound, ensuring its relevance in both academic and industrial settings.